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Compound of Interest

Compound Name: Z-Hyp-OMe

Cat. No.: B554447 Get Quote

This guide provides a detailed overview of the core physicochemical properties of Z-Hyp-OMe
(N-Benzyloxycarbonyl-4-trans-hydroxy-L-proline methyl ester), a key reagent in biochemical

and pharmaceutical research. The information is tailored for researchers, scientists, and

professionals engaged in drug development and peptide synthesis.

Core Molecular Data
The fundamental molecular characteristics of Z-Hyp-OMe are summarized below. This data is

essential for accurate experimental design, stoichiometric calculations, and analytical

characterization.

Parameter Value Reference

Molecular Formula C₁₄H₁₇NO₅ [1][2][3][4]

Molecular Weight 279.29 g/mol [1][2][4]

CAS Number 64187-48-0 [1][3]

Experimental Protocols
The determination of the molecular weight and formula of Z-Hyp-OMe is typically achieved

through standard analytical chemistry techniques.

1. Mass Spectrometry for Molecular Weight Determination:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b554447?utm_src=pdf-interest
https://www.benchchem.com/product/b554447?utm_src=pdf-body
https://www.benchchem.com/product/b554447?utm_src=pdf-body
https://www.medchemexpress.com/z-hyp-ome.html
https://pubchem.ncbi.nlm.nih.gov/compound/Z-HYP-OMe
https://www.peptide.com/product/z-hyp-ome-64187-48-0/
https://www.chemscene.com/64187-48-0.html
https://www.medchemexpress.com/z-hyp-ome.html
https://pubchem.ncbi.nlm.nih.gov/compound/Z-HYP-OMe
https://www.chemscene.com/64187-48-0.html
https://www.medchemexpress.com/z-hyp-ome.html
https://www.peptide.com/product/z-hyp-ome-64187-48-0/
https://www.benchchem.com/product/b554447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology: High-resolution mass spectrometry (HRMS), often coupled with liquid

chromatography (LC-MS), is the primary method for accurately determining the molecular

weight.

Sample Preparation: A dilute solution of Z-Hyp-OMe is prepared in a suitable solvent such

as methanol or acetonitrile.

Instrumentation: An electrospray ionization (ESI) source is commonly used to generate ions

of the analyte. The mass analyzer (e.g., Time-of-Flight or Orbitrap) then separates the ions

based on their mass-to-charge ratio (m/z).

Data Analysis: The resulting mass spectrum will show a prominent peak corresponding to the

protonated molecule [M+H]⁺. The precise mass of this ion is used to calculate the

monoisotopic molecular weight of the neutral molecule with high accuracy.

2. Elemental Analysis for Molecular Formula Confirmation:

Methodology: Combustion analysis is employed to determine the percentage composition of

carbon (C), hydrogen (H), and nitrogen (N).

Instrumentation: A CHN analyzer combusts a small, precisely weighed sample of Z-Hyp-
OMe in a stream of pure oxygen. The resulting combustion gases (CO₂, H₂O, and N₂) are

separated and quantified by detectors.

Data Analysis: The percentage composition of each element is used to derive the empirical

formula. This, in combination with the accurate molecular weight from mass spectrometry,

confirms the definitive molecular formula.

Workflow and Data Representation
The logical flow for identifying and presenting the core molecular data of a chemical compound

like Z-Hyp-OMe is illustrated below.
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Caption: Workflow for obtaining and presenting Z-Hyp-OMe molecular data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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